2(3H)-Benzothiazolone, 6-(3-fluoropropyl)-3-(2-(hexahydro-1H-azepin-1-yl)ethyl)-

• CAS No.: 1350296-21-7
• Molecular Formula: C18H25FN2OS
• Molecular Weight: 336.5 g/mol
• IUPAC Name: 3-[2-(azepan-1-yl)ethyl]-6-(3-fluoropropyl)-1,3-benzothiazol-2-one
• InChI: InChI=1S/C18H25FN2OS/c19-9-5-6-15-7-8-16-17(14-15)23-18(22)21(16)13-12-20-10-3-1-2-4-11-20/h7-8,14H,1-6,9-13H2
• InChI Key: DNGYIBDXSUNKMV-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)CCN2C3=C(C=C(C=C3)CCCF)SC2=O
• Synonyms: (18F)FTC-146; 6-(3-fluoropropyl)-3-(2-(azepan-1-yl)ethyl)benzo(d)thiazol-2(3H)-one; FTC-146

Description

PMID30185082-Compound-57 is a small molecular drug that has been investigated for its potential therapeutic applications. It is known to interact with specific intracellular receptors and has shown promise in various preclinical studies .

Preparation Methods

The synthetic routes and reaction conditions for PMID30185082-Compound-57 involve multiple steps. One method includes using malic acid as a raw material, reacting it with alcohol or sulfate ester, followed by a reaction with haloethane to obtain an intermediate compound. This intermediate is then reacted with a halogenating reagent to produce PMID30185082-Compound-57 . Industrial production methods may involve similar multi-step synthesis processes, optimized for large-scale production.

Chemical Reactions Analysis

PMID30185082-Compound-57 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogenating agents like chlorine or bromine.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

PMID30185082-Compound-57 has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound to study reaction mechanisms and pathways.

Biology: It is investigated for its interactions with intracellular receptors and its effects on cellular processes.

Medicine: It has potential therapeutic applications in treating diseases such as schizophrenia and Alzheimer’s disease.

Industry: It may be used in the development of new drugs and therapeutic agents.

Mechanism of Action

The mechanism of action of PMID30185082-Compound-57 involves its interaction with specific intracellular receptors, such as the sigma intracellular receptor 2 (TMEM97). This interaction regulates various cellular processes, including cell survival, morphology, and differentiation. The compound may also play a role in regulating cellular cholesterol homeostasis and altering the activity of some cytochrome P450 proteins .

Comparison with Similar Compounds

PMID30185082-Compound-57 is unique in its specific interactions with intracellular receptors and its potential therapeutic applications. Similar compounds include:

ANAVEX 1007: Investigated for its potential in treating pancreatic cancer.

MIN-101: Investigated for its potential in treating schizophrenia.

CT1812: Investigated for its potential in treating Alzheimer’s disease.

These compounds share some similarities in their mechanisms of action and therapeutic targets but differ in their specific applications and molecular structures.